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Introduction
The Nigeria Centre for Disease Control and Prevention (NCDC) is the country's national public

health institute.[1] It has the mandate to lead the preparedness, detection, and response to

infectious disease outbreaks and public health emergencies.[1] The NCDC coordinates

surveillance systems to collect, analyze, and interpret data on diseases of public health

importance, making its data a critical resource for researchers, scientists, and drug

development professionals.[1] Accessing this data requires a clear understanding of the

available datasets and the protocols for requesting information.

These notes provide a comprehensive guide for researchers seeking to access and utilize

epidemiological data from the NCDC. The objective is to outline the types of data available, the

formal procedures for data requests, and the responsibilities of researchers in handling such

data.

Types of Available Data
The NCDC disseminates epidemiological information through various publications, which are

publicly available on its website.[2] These are valuable preliminary resources for any research

initiative.

Publicly Available Data Sources:
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Weekly Epidemiological Reports: Provide updates on the current public health events and

disease outbreaks.[2]

Situation Reports: Offer detailed information on specific outbreaks, such as Lassa Fever or

Mpox, including case numbers, fatalities, and response activities.[2][3][4]

Annual Reports: Summarize the epidemiological landscape and NCDC activities over a year.

[2]

Guidelines/Protocols: Include national strategies and recommendations for disease control.

[2]

Dashboards: The NCDC may host online dashboards for specific diseases, providing

interactive data visualizations.[5]

For research requiring more granular or specific datasets not available in public reports, a

formal data request is necessary. These may include anonymized line-list data, surveillance

data from specific programs, or laboratory data.

Data Presentation
Quantitative data from NCDC's public reports can be structured for analysis. Below is an

example of how data from a weekly epidemiological report on Lassa Fever could be

summarized.

Table 1: Example Summary of NCDC Lassa Fever
Situation Report (Week 40, 2025)
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Metric Value Geographic Scope Key Demographics

New Confirmed Cases 13
All new cases from

Ondo State
N/A

Cumulative Confirmed

Cases (2025)
924

21 States and 106

LGAs

Most affected age

group: 21-30 years

Cumulative Deaths

(2025)
172

21 States and 106

LGAs

Male-to-female ratio of

confirmed cases:

1:0.8

Case Fatality Rate

(CFR)
18.6% National Average N/A

States with Highest

Burden

Ondo (35%), Bauchi

(22%), Edo (17%),

Taraba (13%), Ebonyi

(3%)

90% of all confirmed

cases are from these

5 states

N/A

Source: Data compiled from the NCDC Lassa Fever Situation Report for Epidemiological Week

40.[3]

Protocols for Data Access
Accessing restricted or detailed epidemiological data from the NCDC for research purposes

involves a formal application process. The following protocols outline the necessary steps to

ensure a successful request.

Pre-Application Protocol
Define Research Question: Clearly articulate the research objectives and the specific data

required to address them.

Review Public Data: Thoroughly examine all publicly available NCDC reports and

publications to determine if the required data is already accessible.[2] This demonstrates due

diligence to the data request committee.
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Identify Data Custodian: Determine the relevant department within the NCDC that is most

likely the custodian of the desired data (e.g., Surveillance and Epidemiology Department,

National Reference Laboratory).

Prepare a Research Proposal: Develop a comprehensive research proposal that includes:

Project Title and Abstract: A concise summary of the research.

Introduction and Rationale: Background on the research topic and justification for the

study.

Objectives: Clear and specific research goals.

Methodology: Detailed description of the study design, data analysis plan, and how the

NCDC data will be used.

Data Management Plan: A plan for how the data will be stored, secured, and handled to

ensure confidentiality and privacy.

Ethical Considerations: A statement on how ethical principles will be upheld.

Expected Outcomes and Dissemination Plan: How the research findings will be shared.

Curriculum Vitae (CVs): Include CVs for the Principal Investigator and key research staff.

Formal Application Protocol
Obtain Ethical Clearance: Secure approval from a registered Institutional Review Board

(IRB) or a recognized Research Ethics Committee. This is a mandatory prerequisite for

accessing non-public health data.

Submit Formal Request: Address a formal letter of request to the Director General of the

NCDC.[1] The letter should introduce the research project and the data being requested.

Complete Data Request Form: While a specific NCDC form is not publicly available, the

request should include all information typically required in such forms.[6][7] This includes

investigator details, project description, justification for data access, and the specific

variables needed.[6][7]
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Attach Supporting Documents: The application package must include:

The formal letter of request.

The complete research proposal.

A copy of the ethical clearance certificate.

CVs of the research team.

Review and Approval Process: The NCDC will review the application. This may involve an

internal data access committee or review board. The review will assess the scientific merit of

the proposal, the feasibility of the request, and compliance with ethical standards.

Data Sharing Agreement (DSA): If the request is approved, the researcher or their institution

will be required to sign a DSA. This legal document will outline the terms and conditions of

data use, including:

Restrictions on data sharing with third parties.

Data security requirements.

Confidentiality and anonymity protocols.

Publication and authorship guidelines.

Data destruction protocols after project completion.

Visualized Workflows and Relationships
Data Access Request Workflow
The following diagram illustrates the step-by-step process for a researcher to request

epidemiological data from the NCDC.
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Caption: Workflow for NCDC epidemiological data access requests.

Logical Relationship of Key Entities
This diagram shows the logical relationship between the researcher, their institution, the ethics

committee, and the NCDC during the data request process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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